Cas no 6823-79-6 (Nebupent (*Isethionate))

• Product Name: Nebupent (*Isethionate)
• CAS No: 6823-79-6
• MF: C₂₁H₃₂N₄O₈S₂
• MW: 532.630783081055
• CID: 503405
• PubChem ID: 72196
• Update Time: 2025-04-19

Nebupent (*Isethionate) Chemical and Physical Properties

Names and Identifiers

• Nebupent (*Isethionate)
• 4,4'-[1,5-pentanediylbis(oxy)]bisbenzenecarboxamidine dimethylsulphonate
• pentamidine dimethanesulfonate
• 4,4'-(1,5-Pentanediylbis(oxy))bisbenzenecarboxamidine dimethylsulphonate
• 4,4'-(1,5-Pentanediylbis(oxy))bisbenzenecarboximidamide dimethanesulfonate
• 4,4'-(Pentamethylenedioxy)dibenzamidine dimethanesulfonate
• Benzamidine, 4,4'-(pentamethylenedioxy)di-, dimethanesulfonate
• Benzenecarboximidamide, 4,4'-(1,5-pentanediylbis(oxy))bis-, dimethanesu
• Lomodine
• Pentamidine dimethylsulfonate
• Pentamidine mesylate
• Pentamidine dimesylate
• MP-601205 (dimesylate)
• Benzenecarboximidamide, 4,4'-(1,5-pentanediylbis(oxy))bis-, dimethanesulfonate
• SCHEMBL1683237
• 4-[5-(4-carbamimidoylphenoxy)pentoxy]benzenecarboximidamide;methanesulfonic acid
• Pentamidine (dimesylate)
• EINECS 229-898-4
• 863QBB4D0A
• Q27269697
• PENTAMIDINE DIMESILATE
• PENTAMIDINE MESILATE [WHO-IP]
• 6823-79-6
• DTXSID50987751
• UNII-863QBB4D0A
• PENTAMIDINE DIMETHANESULFONATE [MI]
• Methanesulfonic acid--4,4'-[pentane-1,5-diylbis(oxy)]di(benzene-1-carboximidamide) (2/1)
• Pentamidine mesilate
• 4-[5-(4-Carbamimidoylphenoxy)pentoxy]benzenecarboximidamide dimesylate
• PENTAMIDINI MESILAS [WHO-IP LATIN]
• Lomidine
• PENTAMIDINE MESILATE [MART.]
• CS-0089327
• PENTAMIDINE DIMESILATE [WHO-DD]
• HY-B0537C

• Inchi： 1S/C19H24N4O2.2CH4O3S/c20-18(21)14-4-8-16(9-5-14)24-12-2-1-3-13-25-17-10-6-15(7-11-17)19(22)23;2*1-5(2,3)4/h4-11H,1-3,12-13H2,(H3,20,21)(H3,22,23);2*1H3,(H,2,3,4)
• InChI Key： WRXSODAXJSKMAW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.O(C1C=CC(C(=N)N)=CC=1)CCCCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 532.16636
• Monoisotopic Mass: 532.16615634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 468
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244Ų

Experimental Properties

• PSA: 226.94

Nebupent (*Isethionate) Security Information

• Hazardous Material transportation number：3249
• HazardClass：6.1(b)
• PackingGroup：III